3-[(2-chloro-4-nitrophenyl)thio]-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-(2-chloro-4-nitrophenyl)sulfanyl-5-(4-methoxyphenyl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C16H13ClN4O3S/c1-20-15(10-3-6-12(24-2)7-4-10)18-19-16(20)25-14-8-5-11(21(22)23)9-13(14)17/h3-9H,1-2H3
• InChI Key: GYBHQTOCPSDPSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SC2=C(C=C(C=C2)[N+](=O)[O-])Cl)C3=CC=C(C=C3)OC
• Molecular Formula: C16H13ClN4O3S
• Molecular Weight: 376.8 g/mol

Description

3-[(2-chloro-4-nitrophenyl)thio]-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the 1,2,4-triazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 3-[(2-chloro-4-nitrophenyl)thio]-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole is not well understood. However, it is believed that this compound acts by inhibiting the growth of bacteria and cancer cells through the disruption of essential cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to exhibit low toxicity in animal studies, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(2-chloro-4-nitrophenyl)thio]-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole in lab experiments are its potent antimicrobial and anticancer activities, which make it a valuable tool for studying these diseases. However, the limitations of this compound are its limited solubility in water and its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-[(2-chloro-4-nitrophenyl)thio]-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole. One potential direction is to further investigate its mechanism of action, which may lead to the development of more potent and selective compounds. Another direction is to explore its potential applications in other fields, such as agriculture and environmental science. Additionally, the development of new synthetic methods for this compound may lead to more efficient and cost-effective production.

Scientific Research Applications

The 1,2,4-triazole family of compounds has been extensively studied for their diverse biological activities, including antimicrobial, antifungal, antiviral, anticancer, and anti-inflammatory properties. The compound 3-[(2-chloro-4-nitrophenyl)thio]-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole has been shown to exhibit potent antimicrobial activity against a variety of bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Additionally, this compound has shown promising anticancer activity against various cancer cell lines, including breast, colon, and lung cancer.